N-(3-chlorobenzyl)-4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-4-[1-(3-methoxypropanoyl)piperidin-4-yl]oxybenzamide
• InChI: InChI=1S/C23H27ClN2O4/c1-29-14-11-22(27)26-12-9-21(10-13-26)30-20-7-5-18(6-8-20)23(28)25-16-17-3-2-4-19(24)15-17/h2-8,15,21H,9-14,16H2,1H3,(H,25,28)
• InChI Key: IDVSKDOBWZWDLD-UHFFFAOYSA-N
• Canonical SMILES: COCCC(=O)N1CCC(CC1)OC2=CC=C(C=C2)C(=O)NCC3=CC(=CC=C3)Cl
• Molecular Formula: C23H27ClN2O4
• Molecular Weight: 430.9 g/mol

Description

N-(3-chlorobenzyl)-4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential application in drug development. This compound is a derivative of benzamide and belongs to the class of piperidine compounds. The synthesis of this compound is a complex process, and it requires expertise in organic chemistry.

Mechanism of Action

The mechanism of action of N-(3-chlorobenzyl)-4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzamide is not fully understood. However, it is believed that this compound acts by binding to specific receptors in the body, thereby modulating their activity. This, in turn, leads to the desired therapeutic effect.
Biochemical and Physiological Effects:
N-(3-chlorobenzyl)-4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzamide has been found to have several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. In addition, this compound has been found to have a low toxicity profile, making it a potential candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chlorobenzyl)-4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzamide is its potential application in drug development. This compound has shown promising results in preclinical studies, and it has a low toxicity profile. However, one of the limitations of this compound is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the research on N-(3-chlorobenzyl)-4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzamide. One of the main directions is the development of new drugs based on this compound. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic effects. Finally, the synthesis method of this compound can be optimized to make it more efficient and cost-effective.
Conclusion:
In conclusion, N-(3-chlorobenzyl)-4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzamide is a chemical compound that has shown promising results in scientific research, particularly in the field of drug development. This compound has potential therapeutic effects in the treatment of various diseases, including cancer, inflammation, and neurological disorders. However, further research is needed to fully understand the mechanism of action of this compound and its potential applications in drug development.

Synthesis Methods

The synthesis of N-(3-chlorobenzyl)-4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzamide is a multistep process that involves several chemical reactions. The first step involves the reaction of 3-chlorobenzyl chloride with 4-hydroxybenzoic acid in the presence of a base to form 3-chlorobenzyl 4-hydroxybenzoate. In the second step, the 3-chlorobenzyl 4-hydroxybenzoate is reacted with N-methylpiperidine in the presence of a dehydrating agent to form N-(3-chlorobenzyl)-4-{[1-(methylpiperidin-4-yl)oxy]carbonyl}benzamide. Finally, the N-(3-chlorobenzyl)-4-{[1-(methylpiperidin-4-yl)oxy]carbonyl}benzamide is reacted with 3-methoxypropanoyl chloride in the presence of a base to form N-(3-chlorobenzyl)-4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzamide.

Scientific Research Applications

N-(3-chlorobenzyl)-4-{[1-(3-methoxypropanoyl)-4-piperidinyl]oxy}benzamide has shown promising results in scientific research, particularly in the field of drug development. This compound has been found to have potential therapeutic effects in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In addition, this compound has been found to have a high affinity for certain receptors, making it a potential candidate for the development of new drugs.